Cas no 679406-03-2 (Ethyl 4,6-dichloropyridazine-3-carboxylate)

• Product Name: Ethyl 4,6-dichloropyridazine-3-carboxylate
• CAS No: 679406-03-2
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• MDL: MFCD11521570
• CID: 820216
• PubChem ID: 53428795
• Update Time: 2025-06-28

Ethyl 4,6-dichloropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,6-dichloropyridazine-3-carboxylate
• 4,6-Dichloro-pyridazine-3-carboxylic acid ethyl ester
• 4,6-dichloropyridazine-3-carboxylic acid ethyl ester
• AG-G-58362
• ANW-48671
• CTK5C6985
• QC-2363
• RP27294
• RW3226
• 3-Pyridazinecarboxylic acid, 4,6-dichloro-, ethyl ester
• AMOT0442
• MOWPWJUYSRHMHS-UHFFFAOYSA-N
• BCP19670
• AM86026
• AB0026213
• ST1130920
• W7825
• 4,6-d

• MDL： MFCD11521570
• Inchi： 1S/C7H6Cl2N2O2/c1-2-13-7(12)6-4(8)3-5(9)10-11-6/h3H,2H2,1H3
• InChI Key： MOWPWJUYSRHMHS-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=NC=1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Topological Polar Surface Area: 52.1

Ethyl 4,6-dichloropyridazine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on Ethyl 4,6-dichloropyridazine-3-carboxylate

Ethyl 4,6-Dichloropyridazine-3-Carboxylate: A Comprehensive Overview

Ethyl 4,6-dichloropyridazine-3-carboxylate (CAS No. 679406-03-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, exhibits a wide range of applications across various industries. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to Ethyl 4,6-dichloropyridazine-3-carboxylate.

The molecular structure of Ethyl 4,6-dichloropyridazine-3-carboxylate consists of a pyridazine ring with two chlorine atoms at positions 4 and 6, and a carboxylic acid ester group at position 3. This configuration imparts the compound with distinct electronic and steric properties. The pyridazine ring is known for its aromaticity and conjugation, which contribute to its stability and reactivity in chemical reactions. The presence of chlorine atoms further enhances the compound's electron-withdrawing effects, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the potential of Ethyl 4,6-dichloropyridazine-3-carboxylate as a precursor in the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal for applications in gas storage, catalysis, and sensing technologies. The ability of Ethyl 4,6-dichloropyridazine-3-carboxylate to act as a versatile building block in such systems underscores its importance in modern materials science.

In addition to its role in materials synthesis, Ethyl 4,6-dichloropyridazine-3-carboxylate has also been investigated for its potential in pharmaceutical applications. The compound's unique electronic properties make it a promising candidate for drug design and development. Recent research has focused on its ability to modulate cellular signaling pathways and interact with biological targets such as enzymes and receptors. These findings suggest that Ethyl 4,6-dichloropyridazine-3-carboxylate could serve as a lead compound for the development of new therapeutic agents.

The synthesis of Ethyl 4,6-dichloropyridazine-3-carboxylate typically involves multi-step chemical reactions that require precise control over reaction conditions. One common approach involves the chlorination of pyridazine derivatives followed by esterification to introduce the carboxylic acid ester group. Researchers have optimized these processes to achieve high yields and purity levels. Moreover, advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an environmental perspective, understanding the behavior of Ethyl 4,6-dichloropyridazine-3-carboxylate in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments. Regulatory agencies are increasingly focusing on such compounds to ensure their safe use and disposal.

In conclusion, Ethyl 4,6-dichloropyridazine-3-carboxylate (CAS No. 679406-03-2) is a multifaceted compound with significant implications across diverse scientific domains. Its unique chemical properties make it an invaluable tool in materials science, pharmaceutical research, and industrial applications. As ongoing research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play an even more prominent role in advancing scientific knowledge and technological innovation.